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Compound of Interest

Compound Name: Vat Yellow 4

Cat. No.: B1669115 Get Quote

1. Introduction

C.I. Vat Yellow 4, also known as Indanthren Golden Yellow GK, is an anthraquinone-based vat

dye recognized for its application on cellulosic fibers.[1][2] Like other vat dyes, it is insoluble in

water in its original pigment form and requires a chemical reduction process, known as

"vatting," to be converted into a water-soluble "leuco" form.[3][4] This soluble state has an

affinity for textile fibers, allowing for absorption. Subsequent oxidation locks the insoluble

pigment back within the fiber matrix, resulting in dyeings with excellent fastness properties.[3]

[5]

2. Principle of Vat Dyeing

The application of Vat Yellow 4 hinges on a reversible reduction-oxidation reaction. The core

process involves:

Vatting (Reduction): The insoluble keto form of the dye is treated with a reducing agent,

typically sodium hydrosulfite (Na₂S₂O₄), in an alkaline medium (caustic soda, NaOH). This

converts the dye into its water-soluble sodium salt, or "leuco" form.[4][6]

Absorption: The textile substrate is immersed in the leuco dye solution, where the soluble

dye molecules penetrate and diffuse into the fiber structure.[7]

Oxidation: The fabric is removed from the dyebath and the leuco dye is converted back to its

original insoluble pigment form through exposure to air (airing) or by using chemical oxidizing
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agents like hydrogen peroxide or sodium perborate.[3] This traps the dye molecules inside

the fiber, leading to high fastness.

Soaping: A final washing step at a high temperature with a detergent is crucial to remove

unfixed dye particles from the surface and to develop the true shade and fastness properties

by stabilizing the dye crystals.[7][8]

3. Applications

Vat Yellow 4 is primarily used for dyeing and printing on various textile fibers. Its applications

include:

Cellulosic Fibers: It is extensively used for cotton, linen, and viscose rayon, where high

fastness to washing, light, and chlorine is required, such as for workwear, uniforms, and

home textiles.[9][10][11]

Other Fibers: It can also be used for dyeing silk and nylon fabrics.[1][12]

Printing: The dye is suitable for discharge printing on cotton.[1]

Blends: It can be applied to polyester/cotton blended fabrics.[12]

Quantitative Data Summary
Table 1: Chemical and Physical Properties of C.I. Vat Yellow 4
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Property Value Reference

C.I. Name Vat Yellow 4 [1]

CAS Number 128-66-5 [1][13]

Molecular Formula C₂₄H₁₂O₂ [1][12][13]

Molecular Weight 332.35 g/mol [1][13]

Chemical Class Anthraquinone [9][10]

Physical Form Yellow-brown powder [1][12]

Solubility

Insoluble in water; Soluble in

nitrobenzene, xylene. Slightly

soluble in acetone, ethanol,

benzene, chloroform, toluene.

[1][12][14]

Stability

Stable. Combustible.

Incompatible with strong

oxidizing agents.

[12][13]

Table 2: Fastness Properties of C.I. Vat Yellow 4 on Cotton (ISO Standards)

Fastness Test Fading Staining

Light Fastness 5-6 -

Soaping 3-4 4

Mercerized 5 -

Ironing 4-5 4-5

Chlorine Bleach 4-5 -

Oxygen Bleach 4-5 -

Source: Compiled from World

dye variety[1]. Note: Fastness

ratings are on a scale of 1 to 5,

where 5 is the highest.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chemsrc.com/en/cas/128-66-5_26788.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://www.chemsrc.com/en/cas/128-66-5_26788.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chemsrc.com/en/cas/128-66-5_26788.html
https://www.ncbi.nlm.nih.gov/books/NBK519232/
https://www.medchemexpress.com/vat-yellow-4.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://m.chemicalbook.com/ProductChemicalPropertiesCB0874915_EN.htm
https://www.chembk.com/en/chem/Vat%20Yellow%204
https://www.chemsrc.com/en/cas/128-66-5_26788.html
https://www.benchchem.com/product/b1669115?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-yellow-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Chemistry and Workflows

Chemical Transformation of Vat Yellow 4

Vat Yellow 4
(Insoluble Pigment - Keto Form)

Leuco-Vat Dye
(Water-Soluble Sodium Salt)

  Reduction
  (NaOH + Na₂S₂O₄) Vat Yellow 4

(Insoluble Pigment - Trapped in Fiber)

  Oxidation
  (Air or H₂O₂)

Click to download full resolution via product page

Caption: The core chemical process of vat dyeing.
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Exhaust Dyeing Protocol Workflow

Start

1. Pre-wet Fabric

2. Prepare Dyebath
(Auxiliaries, Dye, Alkali)

3. Add Reducing Agent
(Vatting)

4. Dyeing Cycle
(45-60 min at 60°C)

5. Cold Rinse

6. Oxidation
(Airing or Chemical)

7. Rinse

8. Soaping at Boil

9. Final Rinse & Dry

End

 
Continuous Pad-Steam Protocol Workflow

Start

1. Pad Fabric with Dye Dispersion

2. Pad with Reduction Chemicals
(NaOH + Na₂S₂O₄)

3. Steam Fixation
(e.g., 102-105°C for 60s)

4. Rinsing

5. Oxidation

6. Soaping at Boil

7. Final Rinse & Dry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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